3-Hydroxy-2-(7-hydroxyheptyl)cyclopentane-1-carbaldehyde

• CAS No.: 33782-51-3
• Molecular Formula: C13H24O3
• Molecular Weight: 228.33 g/mol
• IUPAC Name: 3-hydroxy-2-(7-hydroxyheptyl)cyclopentane-1-carbaldehyde
• InChI: InChI=1S/C13H24O3/c14-9-5-3-1-2-4-6-12-11(10-15)7-8-13(12)16/h10-14,16H,1-9H2
• InChI Key: SHUFDFUHAIPSBY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1C=O)CCCCCCCO)O

Description

3-Hydroxy-2-(7-hydroxyheptyl)cyclopentane-1-carbaldehyde is a useful research compound. Its molecular formula is C13H24O3 and its molecular weight is 228.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of diisobutylaluminium hydride (25.6 g., 0.18 mole) in benzene (250 ml.) was added, with rapid stirring, to a solution of 2-(7-hydroxyheptyl)-3-oxocyclopentanecarbonitrile (10 g., 0.045 mole) in dry diethyl ether (250 ml.) at 10°-15°C. Stirring at ambient temperature was contined for 15 minutes and the mixture was added to 2N aqueous acetic acid (300 ml.) at a temperature lower than 15°C. The organic phase was separated and the aqueous layer was extracted with diethyl ether. The combined organic phases were washed with aqueous sodium bicarbonate, dried over magnesium sulphate and the solvents were removed in vacuo. The residue was distilled under reduced pressure to give 3-hydroxy-2-(7-hydroxyheptyl)cyclopentanecarbaldehyde (4.5 g., 43%), b.p. 185°-193°C./0.1 mm.Hg, nD22.5 1.4995.